4-Methyl-5-(2-benzyloxyethyl)thiazole
Description
4-Methyl-5-(2-benzyloxyethyl)thiazole is a thiazole derivative characterized by a benzyloxyethyl substituent at the 5-position of the thiazole ring.
Properties
Molecular Formula |
C13H15NOS |
|---|---|
Molecular Weight |
233.33 g/mol |
IUPAC Name |
4-methyl-5-(2-phenylmethoxyethyl)-1,3-thiazole |
InChI |
InChI=1S/C13H15NOS/c1-11-13(16-10-14-11)7-8-15-9-12-5-3-2-4-6-12/h2-6,10H,7-9H2,1H3 |
InChI Key |
KRGYLBKELUTKAQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(SC=N1)CCOCC2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Structural Analogs
Structural and Electronic Properties
Thiazole derivatives exhibit diverse electronic properties depending on substituents. Quantum chemical parameters for key analogs are summarized below:
Key Observations :
- SFR has a moderate HOMO-LUMO gap (ΔE = 4.23 eV), indicating good electron-donating capacity for corrosion inhibition via adsorption on metal surfaces .
- The siloxyethyl variant (trimethylsiloxyethyl) shows reduced biological activity, suggesting steric hindrance or electronic effects from bulky substituents .
Neurophysiological Effects
- DMHT (3-decyloxycarbonylmethyl-4-methyl-5-(2-hydroxyethyl)thiazolium): Modulates calcium and potassium ion currents at neuromuscular junctions but lacks identified binding proteins .
- 4-Methyl-5-(β-hydroxyethyl)thiazole: Early studies noted dose-dependent physiological effects, though specific targets remain unclear .
Cytotoxicity and Anti-inflammatory Activity
- 4-Methyl-5-(β-trimethylsiloxyethyl)thiazole : Exhibited minimal cytotoxicity and anti-inflammatory activity, contrasting with its unsilylated precursor .
Implications for 4-Methyl-5-(2-benzyloxyethyl)thiazole :
The benzyl group may improve membrane permeability but could hinder target binding due to steric bulk. Its ester linkage (benzyloxyethyl) might also influence metabolic stability compared to hydroxyethyl or acetoxyethyl analogs.
Corrosion Inhibition Performance
Comparative corrosion inhibition efficiency of thiazole derivatives for iron:
Inference : The benzyloxyethyl group in the target compound could enhance inhibition efficiency by introducing π-π interactions with metal surfaces, though experimental validation is needed.
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